4-[(1,3-Benzodioxol-5-ylmethyl)amino]-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide
4-[(1,3-Benzodioxol-5-ylmethyl)amino]-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide
Brand Name:
Vulcanchem
CAS No.:
709000-16-8
VCID:
VC0499166
InChI:
InChI=1S/C11H12N4O2S/c1-7-13-14-11(18)15(7)12-5-8-2-3-9-10(4-8)17-6-16-9/h2-4,12H,5-6H2,1H3,(H,14,18)
SMILES:
CC1=NNC(=S)N1NCC2=CC3=C(C=C2)OCO3
Molecular Formula:
C11H12N4O2S
Molecular Weight:
264.31g/mol
4-[(1,3-Benzodioxol-5-ylmethyl)amino]-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide
CAS No.: 709000-16-8
Main Products
VCID: VC0499166
Molecular Formula: C11H12N4O2S
Molecular Weight: 264.31g/mol
![4-[(1,3-Benzodioxol-5-ylmethyl)amino]-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide - 709000-16-8](/images/no_structure.jpg)
| CAS No. | 709000-16-8 |
|---|---|
| Product Name | 4-[(1,3-Benzodioxol-5-ylmethyl)amino]-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide |
| Molecular Formula | C11H12N4O2S |
| Molecular Weight | 264.31g/mol |
| IUPAC Name | 4-(1,3-benzodioxol-5-ylmethylamino)-3-methyl-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C11H12N4O2S/c1-7-13-14-11(18)15(7)12-5-8-2-3-9-10(4-8)17-6-16-9/h2-4,12H,5-6H2,1H3,(H,14,18) |
| Standard InChIKey | MSGZTHSZHRDSOL-UHFFFAOYSA-N |
| SMILES | CC1=NNC(=S)N1NCC2=CC3=C(C=C2)OCO3 |
| Canonical SMILES | CC1=NNC(=S)N1NCC2=CC3=C(C=C2)OCO3 |
| PubChem Compound | 961493 |
| Last Modified | Nov 11 2021 |
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